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Compound of Interest

Compound Name: Cyclohexanecarboxylic anhydride

Cat. No.: B1346952 Get Quote

This guide provides a comprehensive overview of the key physical properties of

cyclohexanecarboxylic anhydride for researchers, scientists, and professionals in drug

development. The information presented is grounded in established scientific principles and

supported by authoritative sources to ensure accuracy and reliability.

Introduction: Understanding the Significance of
Physical Properties
Cyclohexanecarboxylic anhydride (CAS No. 22651-87-2) is a valuable reagent in organic

synthesis, finding applications in the production of polymers and various chemical

intermediates.[1] A thorough understanding of its physical properties is paramount for its

effective and safe handling, application in synthetic protocols, and for the purification of

reaction products. These properties dictate the conditions required for storage, reaction setup,

and work-up procedures, directly impacting the efficiency, scalability, and safety of a chemical

process. This guide delves into the critical physical parameters of cyclohexanecarboxylic
anhydride, offering both established data and the experimental rationale for their

determination.

Core Physical and Chemical Identifiers
Precise identification of a chemical substance is the foundation of any scientific investigation.

The following table summarizes the key identifiers for cyclohexanecarboxylic anhydride.
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Identifier Value Source(s)

Chemical Name
Cyclohexanecarboxylic

anhydride
[1][2]

Synonyms
Cyclohexanecarboxylic acid

anhydride, NSC 75109
[1][2]

CAS Number 22651-87-2 [1][2]

Molecular Formula C₁₄H₂₂O₃ [1][2]

Molecular Weight 238.33 g/mol [3]

Appearance
Colorless to almost colorless

clear liquid
[3]

Tabulated Physical Properties
The following table presents a summary of the key physical properties of

cyclohexanecarboxylic anhydride. These values are essential for designing and executing

experiments, as well as for computational modeling and safety assessments.

Property Value Source(s)

Boiling Point 156 °C at 0.7 mmHg [4]

356.9 °C at 760 mmHg [2]

Density 1.05 g/cm³ (at 20°C) [3]

1.082 g/cm³ [2]

Refractive Index (n_D) 1.48 [3]

1.4740 - 1.4780 [2]

Flash Point 161 °C [3]

Vapor Pressure 2.82E-05 mmHg at 25°C [2]

Solubility
Moderately soluble in organic

solvents.
[1]
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Note: Discrepancies in reported values can arise from variations in experimental conditions and

purity of the sample.

Experimental Determination of Physical Properties:
The "Why" Behind the "How"
Understanding the methodologies used to determine these physical properties is crucial for

appreciating the data's context and limitations. The following sections detail the principles and

steps for measuring key parameters.

Boiling Point Determination
The boiling point is a fundamental property that informs distillation conditions for purification

and helps in assessing a compound's volatility.

This method is favored for its simplicity and requirement of a small sample volume.

Sample Preparation: A small amount of the liquid is placed in a test tube. A capillary tube,

sealed at one end, is inverted and placed into the liquid.

Heating: The test tube is gently heated in a controlled manner, often using a Thiele tube or a

melting point apparatus with a heating block.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube. This occurs as the vapor pressure of the liquid exceeds the pressure

inside the capillary.

Cooling and Measurement: The heat source is removed, and the apparatus is allowed to

cool slowly. The boiling point is the temperature at which the liquid just begins to be drawn

back into the capillary tube.[5][6]

Causality and Trustworthiness: This method is self-validating because the boiling point is

observed as an equilibrium state. The point at which the liquid re-enters the capillary signifies

that the vapor pressure of the sample is equal to the external atmospheric pressure, the

definition of the boiling point. The slow cooling ensures an accurate reading at this equilibrium.
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Experimental Setup
Procedure

Test tube with sample and
inverted capillary tube in a

heating apparatus (e.g., Thiele tube)
1. Gentle Heating

2. Observe Stream of Bubbles

Vapor pressure increases

3. Slow Cooling

Remove heat source

4. Record Temperature at Liquid Re-entry

Vapor pressure equals
atmospheric pressure

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination via the Capillary Method.

Density Measurement
Density is a critical parameter for converting between mass and volume, essential for reagent

measurement and reaction stoichiometry.

The pycnometer method is a highly accurate technique for determining the density of liquids.

Calibration: The mass of a clean, dry pycnometer (a glass flask with a precise volume) is

accurately measured. It is then filled with a reference liquid of known density (e.g., deionized

water) at a specific temperature, and its mass is measured again.
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Sample Measurement: The pycnometer is emptied, dried, and filled with the

cyclohexanecarboxylic anhydride at the same temperature. The mass is then measured.

Calculation: The density of the sample is calculated using the masses and the known density

of the reference liquid.[7][8]

Causality and Trustworthiness: The high accuracy of this method stems from the precisely

known volume of the pycnometer. By using a reference liquid, any minor inaccuracies in the

flask's volume are accounted for in the calibration step. Maintaining a constant temperature is

critical, as density is temperature-dependent.

Refractive Index Measurement
The refractive index is a characteristic property of a substance and is highly sensitive to purity.

It is a quick and non-destructive method for quality control.

Calibration: The refractometer is calibrated using a standard liquid with a known refractive

index.

Sample Application: A few drops of cyclohexanecarboxylic anhydride are placed on the

prism of the refractometer.

Measurement: The instrument's light source is adjusted, and the eyepiece is focused until a

clear borderline between light and dark fields is observed. The refractive index is read

directly from the instrument's scale.

Temperature Control: The temperature of the prisms should be controlled and recorded, as

the refractive index is temperature-dependent.[9][10]

Causality and Trustworthiness: The principle behind this measurement is Snell's Law, which

relates the angle of incidence and refraction of light as it passes from one medium to another.

The refractometer precisely measures this angle, which is directly related to the refractive index

of the sample. Calibration with a known standard ensures the accuracy of the instrument.
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Abbe Refractometer Measurement Steps

Prism with Temperature Control 1. Calibrate with Standard

2. Apply Sample to Prism

3. Observe Borderline and Read Scale

4. Record Temperature

Click to download full resolution via product page

Caption: Key Steps in Measuring Refractive Index with an Abbe Refractometer.

Spectroscopic Data
Spectroscopic analysis provides insight into the molecular structure of a compound.

Infrared (IR) Spectroscopy
The IR spectrum of a mixture containing cyclohexanecarboxylic anhydride shows

characteristic peaks for the anhydride functional group. Key absorptions are expected for the

C=O stretching vibrations. Anhydrides typically show two distinct carbonyl stretching bands due

to symmetric and asymmetric stretching modes. These are generally observed in the regions of

1830-1800 cm⁻¹ and 1775-1740 cm⁻¹. The spectrum of a mixture containing benzoic

cyclohexanecarboxylic anhydride and cyclohexanecarboxylic anhydride exhibited strong

absorptions around 1806 cm⁻¹ and 1731 cm⁻¹.[11] Additionally, C-H stretching vibrations from

the cyclohexane rings would be expected around 2935 and 2857 cm⁻¹.[11]
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Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a

molecule.

¹³C NMR: In a ¹³C NMR spectrum of a mixture containing cyclohexanecarboxylic
anhydride, characteristic signals for the carbonyl carbons are expected to appear

significantly downfield.[11] For the mixture, signals were observed at 171.4 ppm.[11] The

carbons of the cyclohexane rings would appear further upfield, with signals observed at 44.1,

28.4, 25.5, and 25.1 ppm.[11]

¹H NMR: While a dedicated ¹H NMR spectrum for pure cyclohexanecarboxylic anhydride
is not readily available in the cited literature, the spectrum of a mixture containing it showed

complex multiplets for the cyclohexane protons.[11] Specifically, a multiplet was observed at

2.57 ppm, and others between 1.24 and 2.05 ppm.[11]

Safety and Handling
Cyclohexanecarboxylic anhydride is known to cause skin and serious eye irritation.[3] It is

also moisture-sensitive.[3] Therefore, it should be handled in a well-ventilated area, and

appropriate personal protective equipment, including gloves and safety glasses, should be

worn.[3] It is recommended to store the compound under an inert atmosphere in a cool, dark

place.[3]

Conclusion
The physical properties of cyclohexanecarboxylic anhydride are well-defined and critical for

its use in research and development. This guide has provided a detailed overview of these

properties, the experimental methodologies for their determination, and the underlying scientific

principles that ensure the reliability of these measurements. By understanding these

fundamental characteristics, researchers can more effectively and safely utilize this important

chemical reagent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346952?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

